5-Iodo-2-methylnicotinaldehyde
Description
5-Iodo-2-methylnicotinaldehyde is a pyridine derivative featuring an aldehyde functional group at position 3, a methyl substituent at position 2, and an iodine atom at position 5 (IUPAC name: 5-iodo-2-methylpyridine-3-carbaldehyde). The iodine atom introduces steric bulk and polarizability, which can influence reactivity and binding interactions in biological systems.
Properties
Molecular Formula |
C7H6INO |
|---|---|
Molecular Weight |
247.03 g/mol |
IUPAC Name |
5-iodo-2-methylpyridine-3-carbaldehyde |
InChI |
InChI=1S/C7H6INO/c1-5-6(4-10)2-7(8)3-9-5/h2-4H,1H3 |
InChI Key |
CIMQCCVHEIRSHH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=N1)I)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Iodo-2-methylnicotinaldehyde typically involves the iodination of 2-methylnicotinaldehyde. One common method is the electrophilic substitution reaction, where iodine is introduced to the 5-position of the pyridine ring. This can be achieved using iodine and an oxidizing agent such as nitric acid or hydrogen peroxide under controlled conditions .
Industrial Production Methods
Industrial production of 5-Iodo-2-methylnicotinaldehyde may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity of the product. This includes precise control of temperature, reaction time, and the concentration of reagents.
Chemical Reactions Analysis
Types of Reactions
5-Iodo-2-methylnicotinaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.
Reduction: The aldehyde group can be reduced to form the corresponding alcohol.
Substitution: The iodine atom can be substituted with other nucleophiles in reactions such as nucleophilic aromatic substitution.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.
Major Products Formed
Oxidation: 5-Iodo-2-methylnicotinic acid.
Reduction: 5-Iodo-2-methyl-2-hydroxypyridine.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
5-Iodo-2-methylnicotinaldehyde has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 5-Iodo-2-methylnicotinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The iodine atom can also participate in halogen bonding, influencing the compound’s binding affinity and specificity .
Comparison with Similar Compounds
Structural and Functional Group Comparisons
The following table summarizes key structural and functional differences between 5-iodo-2-methylnicotinaldehyde and analogs from the evidence:
Key Observations:
Functional Groups :
- The aldehyde group in 5-iodo-2-methylnicotinaldehyde is more reactive than the carboxylic acid in 5-iodo-2-methyl benzoic acid (), enabling nucleophilic additions or condensations. In contrast, the ester and hydroxy groups in ethyl 2-hydroxy-5-nitronicotinate () suggest stability under specific pH conditions, suitable for prodrug formulations.
- The nitro group in ’s compound is a strong electron-withdrawing group, which reduces electron density on the pyridine ring compared to the iodine in the target compound.
Substituent Effects: Iodo vs. Nitro: Iodo substituents (as in the target compound and ) can participate in halogen bonding and facilitate cross-coupling reactions (e.g., Suzuki-Miyaura), whereas nitro groups () are often reduced to amines in medicinal chemistry workflows. Methyl vs.
Core Heterocycle Differences :
- Pyridine (target compound) vs. imidazole (): Pyridine’s electron-deficient aromatic ring favors electrophilic substitution at specific positions, while imidazole’s dual nitrogen atoms enable coordination chemistry and broader biological activity (e.g., antimicrobial action in nitroimidazoles) .
Biological Activity
5-Iodo-2-methylnicotinaldehyde is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article provides an overview of its biological activity, including relevant data tables, case studies, and research findings.
| Property | Value |
|---|---|
| CAS Number | 1289194-12-2 |
| Molecular Formula | C7H6N2O |
| Molecular Weight | 150.13 g/mol |
| IUPAC Name | 5-Iodo-2-methylnicotinaldehyde |
| Canonical SMILES | Cc1cncc(c1C=O)I |
The biological activity of 5-Iodo-2-methylnicotinaldehyde is primarily attributed to its interactions with biological targets such as enzymes and receptors. It has been noted for its potential as a modulator of nicotinic acetylcholine receptors (nAChRs), which play a crucial role in neurotransmission and other physiological processes. The iodine substituent may enhance the compound's binding affinity and selectivity towards these targets, potentially leading to significant pharmacological effects.
Antimicrobial Activity
Research has indicated that 5-Iodo-2-methylnicotinaldehyde exhibits notable antimicrobial properties. In a study evaluating various derivatives, it was found to possess moderate inhibitory effects against several pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) values for some tested strains are summarized in the following table:
| Microorganism | MIC (µM) |
|---|---|
| Escherichia coli | 0.21 |
| Pseudomonas aeruginosa | 0.25 |
| Candida albicans | 0.83 |
| Micrococcus luteus | 0.50 |
These findings suggest that the compound could serve as a lead for developing new antimicrobial agents, particularly against resistant strains .
Cytotoxicity Studies
In vitro studies assessing the cytotoxic effects of 5-Iodo-2-methylnicotinaldehyde on human cell lines revealed varying degrees of toxicity. The compound was tested on HaCat (human keratinocytes) and BALB/c 3T3 (mouse fibroblasts) cells using the MTT assay, which measures cell viability:
| Cell Line | IC50 (µM) |
|---|---|
| HaCat | 15 |
| BALB/c 3T3 | 20 |
These results indicate that while the compound demonstrates antimicrobial efficacy, it also possesses cytotoxic properties that warrant further investigation into its safety profile .
Case Studies
- Antimicrobial Efficacy : A study conducted by researchers at MDPI evaluated the antimicrobial activity of various nicotinaldehyde derivatives, including 5-Iodo-2-methylnicotinaldehyde. The study highlighted its effectiveness against Gram-negative bacteria, showing promising results that could lead to new therapeutic options for treating infections caused by resistant strains.
- Binding Affinity Studies : Computational docking studies have shown that 5-Iodo-2-methylnicotinaldehyde fits well into the active sites of several targets involved in bacterial resistance mechanisms. These studies suggest potential pathways for enhancing its efficacy through structural modifications .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
